N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C13H12N2O3S3/c1-2-18-9-5-6-10-11(8-9)20-13(14-10)15-21(16,17)12-4-3-7-19-12/h3-8H,2H2,1H3,(H,14,15)
• InChI Key: OVBXVFMPVZOVCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NS(=O)(=O)C3=CC=CS3
• Molecular Formula: C13H12N2O3S3
• Molecular Weight: 340.4 g/mol
• Solubility: 9.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide, also known as Ebselen, is a synthetic organic compound that has been extensively studied for its potential use in various biomedical applications. Ebselen belongs to the class of organoselenium compounds and has been found to exhibit a wide range of pharmacological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. In

Mechanism of Action

The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide is complex and involves multiple pathways. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide acts as a potent antioxidant by scavenging reactive oxygen species and inhibiting lipid peroxidation. It also regulates the activity of various enzymes involved in oxidative stress and inflammation, including glutathione peroxidase, thioredoxin reductase, and cyclooxygenase. Furthermore, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide has been found to modulate the activity of various ion channels and receptors, including NMDA receptors and voltage-gated calcium channels, which are involved in neuronal excitability and synaptic plasticity.
Biochemical and Physiological Effects:
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to protect against oxidative stress-induced damage in various cell types, including neurons, endothelial cells, and pancreatic beta cells. It has also been found to have anti-inflammatory effects by inhibiting the activity of pro-inflammatory enzymes such as cyclooxygenase and lipoxygenase. Moreover, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide has been shown to have neuroprotective effects by reducing the production of reactive oxygen species and preventing neuronal cell death.

Advantages and Limitations for Lab Experiments

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide has several advantages as a research tool. It is a potent antioxidant and has been found to protect against oxidative stress-induced damage in various cell types. It also has anti-inflammatory and neuroprotective effects, making it a valuable tool for studying the mechanisms of these processes. However, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide has some limitations as a research tool. It can be difficult to synthesize and purify, and its effects can be dose-dependent and cell-specific.

Future Directions

There are several future directions for research on N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide has been found to have neuroprotective effects and may be able to slow or prevent the progression of these diseases. Another area of interest is its potential use in the treatment of cancer. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide has been found to have anti-cancer properties and may be able to inhibit the growth of cancer cells. Moreover, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide may be able to enhance the efficacy of chemotherapy drugs by reducing oxidative stress and inflammation. Finally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide may have potential applications in the field of regenerative medicine. It has been found to promote the differentiation of stem cells and may be able to enhance tissue repair and regeneration.

Synthesis Methods

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide can be synthesized by the reaction of 2-mercapto benzoic acid with 6-ethoxy-2-aminobenzothiazole in the presence of sodium bicarbonate. The resulting product is then treated with selenium dioxide and sodium borohydride to yield N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide. The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide is a multi-step process that requires careful optimization of reaction conditions to obtain high yields and purity.

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide has been extensively studied for its potential use in various biomedical applications. It has been found to exhibit a wide range of pharmacological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide has been shown to protect against oxidative stress-induced damage in various cell types, including neurons, endothelial cells, and pancreatic beta cells. It has also been found to have anti-inflammatory effects by inhibiting the activity of pro-inflammatory enzymes such as cyclooxygenase and lipoxygenase. Moreover, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-thiophenesulfonamide has been shown to have neuroprotective effects by reducing the production of reactive oxygen species and preventing neuronal cell death.